Cas no 1997015-30-1 (tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate)

• Product Name: tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate
• CAS No: 1997015-30-1
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD30499499
• CID: 5211939
• PubChem ID: 125528437
• Update Time: 2025-06-15

tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• CID 125528437
• Carbamic acid, N-[4-(2-methylphenyl)-4-oxobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate

• MDL： MFCD30499499
• Inchi： 1S/C16H23NO3/c1-12-8-5-6-9-13(12)14(18)10-7-11-17-15(19)20-16(2,3)4/h5-6,8-9H,7,10-11H2,1-4H3,(H,17,19)
• InChI Key： BAMDSMISXSLXDC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(C1=CC=CC=C1C)=O

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 421.5±28.0 °C(Predicted)
• pka: 12.62±0.46(Predicted)

Additional information on tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate

Recent Advances in the Study of tert-Butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate (CAS: 1997015-30-1)

The compound tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate (CAS: 1997015-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and oxobutyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

One of the key areas of investigation has been the synthetic pathways for tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The researchers employed a combination of palladium-catalyzed coupling reactions and carbamate protection strategies to achieve high efficiency. This advancement is particularly significant for scaling up production for preclinical studies.

Pharmacological evaluations of this compound have revealed its potential as an inhibitor of specific enzymatic targets. In vitro assays demonstrated its ability to modulate the activity of kinases involved in inflammatory pathways, suggesting possible applications in treating autoimmune diseases. Furthermore, molecular docking studies have provided insights into the binding interactions between tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate and its target proteins, offering a foundation for structure-activity relationship (SAR) optimization.

Another notable development is the exploration of tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate as a building block for more complex drug candidates. Researchers have successfully derivatized this compound to create novel analogs with enhanced bioavailability and target specificity. These derivatives are currently undergoing screening in high-throughput assays to identify lead compounds for further development.

In conclusion, the recent studies on tert-butyl N-4-(2-methylphenyl)-4-oxobutylcarbamate (CAS: 1997015-30-1) underscore its versatility and potential in drug discovery. The advancements in synthesis, pharmacological profiling, and derivative development provide a robust platform for future research. Continued exploration of this compound and its analogs may yield innovative therapeutic agents for a range of diseases.